5-chloro-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)thiophene-2-carboxamide

• IUPAC Name: 5-chloro-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C12H9ClN4OS/c1-7-4-11-14-5-8(6-17(11)16-7)15-12(18)9-2-3-10(13)19-9/h2-6H,1H3,(H,15,18)
• InChI Key: IRWZZLAQHUSRMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=C(C=NC2=C1)NC(=O)C3=CC=C(S3)Cl
• Molecular Formula: C12H9ClN4OS
• Molecular Weight: 292.74 g/mol

Description

The compound “5-chloro-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)thiophene-2-carboxamide” is a derivative of pyrazolo[1,5-a]pyrimidine. Pyrazolo[1,5-a]pyrimidine derivatives are a large family of N-heterocyclic compounds that have significant impact in medicinal chemistry and material science due to their photophysical properties.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidine derivatives has been widely studied. A method developed by Yamagami and co-workers involves the cyclocondensation reaction of the 5-amino-3-hetarylpyrazole with malonic acid. The selectivity of the reaction results from the strong reactivity of the chlorine atom at position 7 of the pyrazolo[1,5-a]pyrimidine core.

Molecular Structure Analysis

The pyrazolo[1,5-a]pyrimidine structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery.

Chemical Reactions Analysis

The chemical reactions involving pyrazolo[1,5-a]pyrimidine derivatives are diverse and depend on the specific substituents present on the pyrazolo[1,5-a]pyrimidine core. The reactions can lead to a wide range of products with different properties and potential applications.

Scientific Research Applications

Fluorescent Molecules

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Organic Synthesis

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Pesticide Research

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Fluorophores

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Solid-State Emitters

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CDK2 Inhibitors

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PI3K δ Inhibitors

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Future Directions

The future directions for research on “5-chloro-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)thiophene-2-carboxamide” and related compounds could involve further exploration of their potential applications in medicinal chemistry and material science. This could lead to new rational and efficient designs of drugs bearing the pyrazolo[1,5-a]pyrimidine core.

Mechanism of Action

Target of Action

Compounds with similar pyrazolo[1,5-a]pyrimidine structures have been identified as strategic compounds for optical applications . Another study found that pyrazolo[3,4-d]pyrimidine derivatives showed significant inhibitory activity, suggesting they could be potential inhibitors for certain proteins .

Mode of Action

It’s known that the electron-donating groups (edgs) at position 7 on the fused ring of similar compounds improve both the absorption and emission behaviors . This suggests that the compound might interact with its targets through electron transfer, affecting their function.

Biochemical Pathways

Given the optical properties of similar compounds , it’s possible that this compound could be involved in pathways related to fluorescence or chemosensing.

Result of Action

Similar compounds have been found to have tunable photophysical properties , suggesting that this compound might affect cellular processes related to light absorption and emission.

Action Environment

Similar compounds have been found to have good solubility in green solvents , suggesting that the solvent environment could potentially influence the action of this compound.